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Revolutionizing Research Project Management
with SAP S/4HANA
For Researchers, Scientists, and Drug Development Professionals: A Detailed Guide to

Implementation

In the high-stakes world of research and drug development, efficient project management is not

just an operational advantage; it is a critical determinant of success. The ability to meticulously

plan, execute, and monitor complex projects, while ensuring stringent regulatory compliance

and fiscal discipline, is paramount. SAP S/4HANA, with its powerful suite of tools, offers a

robust platform to streamline every facet of research project management, from initial concept

to final deliverable. This document provides detailed application notes and protocols for

leveraging SAP S/4HANA to manage the entire lifecycle of a research project.

Foundational Framework: SAP S/4HANA Modules
for Research Project Management
The core of research project management in SAP S/4HANA is built upon the integration of

several key modules. Understanding their roles is the first step toward a successful

implementation.

SAP Enterprise Portfolio and Project Management (EPPM): This is the strategic hub for

managing the entire research portfolio.[1] It allows for the alignment of projects with
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organizational goals, resource optimization, and high-level monitoring of timelines and

budgets.[2][3]

SAP Project System (PS): As a core component, the Project System is instrumental in the

detailed planning, execution, and control of projects.[2][4][5] It facilitates the creation of

hierarchical project structures, scheduling of activities, and management of resources and

costs.[2][6]

SAP Product Lifecycle Management (PLM): For research projects focused on new product

development, SAP PLM provides essential tools for managing the entire product lifecycle,

from ideation and design to manufacturing and service.[7][8] It integrates seamlessly with

project management to ensure a holistic approach.[9]

SAP Intelligent Clinical Supply Management (ICSM): Specifically designed for the

pharmaceutical and life sciences industries, this solution automates and enhances the

clinical trial supply process.[10] It integrates with S/4HANA to manage demand forecasting,

manufacturing, packaging, labeling, and shipment of clinical trial materials.[10]

Experimental Protocol: A Step-by-Step Guide to
Research Project Implementation in SAP S/4HANA
This protocol outlines the key phases and steps for managing a research project within the

SAP S/4HANA environment.

Phase 1: Project Initiation and Structuring
The initial phase involves defining the project's scope and creating a structured framework

within SAP S/4HANA.

Protocol 1: Creating a Research Project

Define Project Profile: Navigate to the Project System configuration and define a project

profile tailored for research projects. This profile will contain default settings for planning,

costing, and control, streamlining project creation.[11]

Create Project Definition: In the Project Builder (Transaction CJ20N), create a new project

definition. This serves as the top-level container for all project-related objects.[11]
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Establish Work Breakdown Structure (WBS): Decompose the project into manageable

phases and tasks by creating a Work Breakdown Structure (WBS).[5][6] The WBS provides

a hierarchical view of the project, forming the basis for planning, scheduling, and cost

allocation.[6][11] Each WBS element represents a specific deliverable or work package.

Phase 2: Detailed Planning and Scheduling
This phase focuses on defining project timelines, milestones, and resource requirements.

Protocol 2: Project Scheduling and Milestone Planning

Create Network and Activities: For detailed scheduling, create a network and define activities

for each WBS element.[6][12] Activities represent the individual steps required to complete

the work package.

Define Activity Relationships: Establish dependencies between activities (e.g., finish-to-start,

start-to-start) to create a logical sequence of work.

Assign Milestones: Define key project milestones within the WBS to mark significant events

or deliverables.[13][14] Milestones are crucial for tracking progress and can be linked to

billing or other project events.[13]

Phase 3: Resource Management
Effective allocation and tracking of resources are critical for project success.

Protocol 3: Resource Planning and Allocation

Define Resource Requirements: For each activity, specify the required resources, including

personnel (with specific skills), equipment, and materials.[15][16]

Resource Assignment: Assign specific resources to activities. SAP S/4HANA allows for

checking resource availability and identifying potential bottlenecks.[15][16]

Time Recording: Project team members can record their time spent on specific activities

using the Cross-Application Time Sheet (CATS), providing real-time data for progress

tracking and cost calculation.
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Phase 4: Financial Planning and Control
Robust financial management ensures that the project stays within its budgetary constraints.

Protocol 4: Budgeting and Cost Management

Cost Planning: Plan costs at the WBS element and activity level. This can include personnel

costs, material costs, and external services.[11][17]

Budget Allocation: Assign a budget to the project or individual WBS elements.[17] SAP

S/4HANA provides robust budget availability control, preventing cost overruns by issuing

warnings or errors when budget thresholds are exceeded.[6]

Real-time Cost Tracking: As the project progresses, actual costs are automatically captured

and can be compared against the planned costs and budget in real-time, providing

immediate insights into the project's financial health.[17][18]

Quantitative Data Presentation
The following tables summarize key quantitative data points that can be managed and tracked

within SAP S/4HANA for a typical research project.

Table 1: Project Budget and Cost Analysis

WBS
Element

Description
Planned
Cost ($)

Budget ($)
Actual Cost
($)

Variance ($)

RP-01-01
Pre-clinical

Studies
150,000 160,000 155,000 5,000

RP-01-02
Phase I

Clinical Trial
500,000 500,000 480,000 (20,000)

RP-01-03
Data Analysis

& Reporting
75,000 80,000 78,000 (2,000)

Total 725,000 740,000 713,000 (27,000)

Table 2: Resource Allocation and Utilization
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Resource Role Planned Hours Actual Hours Utilization (%)

Lead Scientist 480 470 97.9

Research Assistant 960 980 102.1

Statistician 240 235 97.9

Lab Technician 600 610 101.7

Mandatory Visualizations
The following diagrams, created using the DOT language, illustrate key workflows and

relationships in a research project management context.
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A simplified workflow for the drug discovery and development process.
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The Mitogen-Activated Protein Kinase (MAPK) signaling pathway.
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Integration of SAP S/4HANA modules for research project management.

By adopting a structured approach to implementing SAP S/4HANA, research organizations can

significantly enhance their project management capabilities, leading to improved efficiency,

better decision-making, and a faster path from discovery to innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://learning.sap.com/learning-journeys/discovering-the-basics-of-sap-s-4hana-portfolio-and-project-management/understanding-project-management-in-sap-s-4hana_e1bb3bc1-070e-4b52-9ef0-c61ba57ef133
https://learning.sap.com/learning-journeys/discovering-the-basics-of-sap-s-4hana-project-system/explaining-project-management-in-sap-s-4hana_d15ca264-4938-400a-bd43-6eae10b66253
https://learning.sap.com/learning-journeys/exploring-investment-projects-in-sap-s-4hana/describing-project-management-with-sap-s-4hana-project-system
https://www.youtube.com/watch?v=hA9JWwuYVxA
https://www.sap-press.com/product-development-with-sap-plm_4363/
https://www.sap-press.com/product-development-with-sap-plm_4363/
https://community.sap.com/t5/enterprise-architecture-knowledge-base/solution-options-for-r-amp-d-and-engineering-plm/ta-p/14042509
https://community.sap.com/t5/product-lifecycle-management-q-a/sap-plm-erp-ppm-relationships/qaq-p/10558736
https://community.sap.com/t5/supply-chain-management-blog-posts-by-sap/how-to-plan-your-clinical-trials-better/ba-p/13549301
https://www.sap-ps.net/single-post/step-by-step-guide-to-setting-up-a-project-in-sap-ps
https://s3-eu-west-1.amazonaws.com/gxmedia.galileo-press.de/leseproben/5631/reading_sample_sap_press_project_system_in_sap_s4hana.pdf
https://www.iqxbusiness.com/iqx-blog/sap-project-milestones-for-project-control/
https://www.youtube.com/watch?v=sTAgAzZbUqw
https://community.sap.com/t5/product-lifecycle-management-blog-posts-by-sap/sap-s-4hana-cloud-for-projects-resource-management-a-brief-introduction/ba-p/13544725
https://community.sap.com/t5/product-lifecycle-management-blog-posts-by-sap/sap-s-4hana-cloud-for-projects-resource-management-a-brief-introduction/ba-p/13544725
https://solutionportfolio.net.sap/industry/HANAOP/object/6EAE8B27FCC11ED892E9275D5EFA80CC
https://skillvotech.com/cc/project-management-courses-in-dubai/budgeting-and-cost-control/budgeting-and-cost-control-in-sap-projects-training-course/
https://learning.sap.com/courses/implementing-project-control-in-sap-s-4hana-cloud-public-edition/controlling-research-and-development-projects
https://www.benchchem.com/product/b12363705#how-to-implement-sap-s-4hana-for-research-project-management
https://www.benchchem.com/product/b12363705#how-to-implement-sap-s-4hana-for-research-project-management
https://www.benchchem.com/product/b12363705#how-to-implement-sap-s-4hana-for-research-project-management
https://www.benchchem.com/product/b12363705#how-to-implement-sap-s-4hana-for-research-project-management
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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